Ethyl 3-methoxy-4-(2,2,2-trifluoroethoxy)benzoate

• Molecular Formula: C12H13F3O4
• Molecular Weight: 278.22 g/mol
• IUPAC Name: ethyl 3-methoxy-4-(2,2,2-trifluoroethoxy)benzoate
• InChI: InChI=1S/C12H13F3O4/c1-3-18-11(16)8-4-5-9(10(6-8)17-2)19-7-12(13,14)15/h4-6H,3,7H2,1-2H3
• InChI Key: ZTCOYZXAMVZIEL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(C=C1)OCC(F)(F)F)OC

Description

Ethyl 3-methoxy-4-(2,2,2-trifluoroethoxy)benzoate is a useful research compound. Its molecular formula is C12H13F3O4 and its molecular weight is 278.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods II

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Potassium carbonate (62.2 g, 450 mmol) was added to a solution of ethyl vanillate (58.9 g, 300 mmol) in dimethylformamide (400 ml) and the reaction heated to 120° C. 2,2,2-Trifluoroethyl methanesulphonate (63.4 g, 360 mmol) was added over 15 minutes and the reaction heated at 120° C. for 15 hours. The reaction was cooled to ambient temperature, diethyl ether (400 ml) was added and the reaction was filtered. The filtrate was evaporated in vacuo and the residue was taken up in a mixture of diethyl ether (375 ml) and isohexane (375 ml). The organic layer was concentrated in vacuo to a total volume of 250 ml and the solid which crystallised out was collected by suction filtration. Drying of the solid in vacuo yielded ethyl 4-(2,2,2-trifluoroethoxy)-3-methoxybenzoate (43.0 g, 52% yield) as a white crystalline solid: